2-Methyl-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde

• Molecular Formula: C12H11NO3S
• Molecular Weight: 249.29 g/mol
• IUPAC Name: 1-(benzenesulfonyl)-2-methylpyrrole-3-carbaldehyde
• InChI: InChI=1S/C12H11NO3S/c1-10-11(9-14)7-8-13(10)17(15,16)12-5-3-2-4-6-12/h2-9H,1H3
• InChI Key: ZUENEAMLCFHRCB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CN1S(=O)(=O)C2=CC=CC=C2)C=O

Description

2-Methyl-1-(phenylsulfonyl)-1H-pyrrole-3-carbaldehyde is a useful research compound. Its molecular formula is C12H11NO3S and its molecular weight is 249.29 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a mixture of [2-methyl-1-(phenylsulfonyl)-1H-pyrrol-3-yl]methanol (6.35 g), dimethyl sulfoxide (50 mL) and triethylamine (25 mL) was added sulfur trioxide.pyridine complex (4.57 g), and the mixture was stirred at room temperature for 12 hr. Saturated aqueous sodium hydrogencarbonate solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogencarbonate solution, water and saturated brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent: hexane-ethyl acetate=2:1) to give a white title compound (yield 5.27 g, 84%).

Synthesis routes and methods II

Procedure details

To a mixture of [2-methyl-1-(phenylsulfonyl)-1H-pyrrol-3-yl]methanol (6.35 g), dimethyl sulfoxide (50 mL) and triethylamine (25 mL) was added sulfur trioxide-pyridine complex (4.57 g), and the mixture was stirred at room temperature for 12 hr. Saturated aqueous sodium hydrogencarbonate solution was added to the reaction mixture, and the mixture was extracted with ethyl acetate. The extract was washed with saturated aqueous sodium hydrogencarbonate solution, water and saturated brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure. The residue was purified by silica gel column chromatography (eluent:hexane-ethyl acetate=2:1) to give a white title compound (yield 5.27 g, 84%).